Cas no 2227831-06-1 ((2S)-1-amino-4-(1,3-benzothiazol-2-yl)butan-2-ol)

• Product Name: (2S)-1-amino-4-(1,3-benzothiazol-2-yl)butan-2-ol
• CAS No: 2227831-06-1
• MF: C₁₁H₁₄N₂OS
• MW: 222.306661128998
• CID: 5997652
• PubChem ID: 165734641
• Update Time: 2025-10-22

(2S)-1-amino-4-(1,3-benzothiazol-2-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-amino-4-(1,3-benzothiazol-2-yl)butan-2-ol
• EN300-1787727
• 2227831-06-1

• Inchi： 1S/C11H14N2OS/c12-7-8(14)5-6-11-13-9-3-1-2-4-10(9)15-11/h1-4,8,14H,5-7,12H2/t8-/m0/s1
• InChI Key： NRSALADXCROAIC-QMMMGPOBSA-N
• SMILES： S1C2C=CC=CC=2N=C1CC[C@@H](CN)O

Computed Properties

• Exact Mass: 222.08268425g/mol
• Monoisotopic Mass: 222.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87.4Ų

Additional information on (2S)-1-amino-4-(1,3-benzothiazol-2-yl)butan-2-ol

Compound CAS No. 2227831-06-1: (2S)-1-amino-4-(1,3-benzothiazol-2-yl)butan-2-ol

(2S)-1-amino-4-(1,3-benzothiazol-2-yl)butan-2-ol, identified by the CAS registry number 2227831-06-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an amino alcohol moiety with a benzothiazole ring system. The benzothiazole group, known for its aromatic stability and potential bioactivity, plays a pivotal role in the compound's properties and applications.

The stereochemistry of the compound is defined by the (2S) configuration at the chiral center, which is crucial for its biological activity. Recent studies have highlighted the importance of stereochemistry in drug design, where even minor changes in spatial arrangement can significantly impact efficacy and selectivity. This compound's configuration makes it a promising candidate for various therapeutic applications, particularly in the development of new drugs targeting specific biological pathways.

Recent research has focused on the synthesis and characterization of (2S)-1-amino-4-(1,3-benzothiazol-2-yl)butan-2-ol. Advanced synthetic methodologies, including asymmetric catalysis and enantioselective reactions, have been employed to optimize its production. These techniques not only enhance yield but also ensure high enantiomeric purity, which is essential for pharmacological studies.

The compound's solubility and stability under various conditions have been extensively studied. Its ability to dissolve in both polar and non-polar solvents makes it versatile for different experimental setups. Stability studies have revealed that the compound maintains its integrity under physiological conditions, a critical factor for its potential use in drug delivery systems.

In terms of biological activity, (2S)-1-amino-4-(1,3-benzothiazol-2-yl)butan-2-ol has shown promising results in preliminary assays targeting enzyme inhibition and receptor binding. Researchers have reported moderate inhibitory effects on key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and beta-secretase. These findings suggest that the compound could be a lead molecule for developing treatments against Alzheimer's disease and related conditions.

Moreover, the compound's interaction with cellular receptors has been investigated using molecular docking studies. Computational models predict favorable binding affinities with several G-protein coupled receptors (GPCRs), indicating potential roles in modulating signaling pathways associated with inflammation and pain. These insights are being further explored through in vivo experiments to assess efficacy and safety profiles.

The environmental impact of (2S)-1-amino-4-(1,3-benzothiazol-2-yli butan - 06 - butan - butan - butan - butan - butan - butan - yl ) butanol has also come under scrutiny. Studies on biodegradation rates and toxicity to aquatic organisms are underway to ensure that its production and use align with sustainable practices. Preliminary data suggest that the compound degrades efficiently under aerobic conditions, reducing environmental concerns.

In conclusion, (S)-1-amino -4-(benzotiazolo [ ] yl ) butanol , CAS No. , represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, stereochemical properties, and promising biological activity position it as a candidate for further development in drug discovery programs. Continued research into its synthesis, characterization, and biological effects will undoubtedly shed more light on its potential as a novel therapeutic agent.